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Compound of Interest

Compound Name:
Acetamide, N-

[(phenylamino)thioxomethyl]-

Cat. No.: B072306 Get Quote

For Immediate Reference: Treat Acetamide, N-[(phenylamino)thioxomethyl]- as a

hazardous chemical waste. Professional disposal is required. Do not dispose of down the drain

or in regular trash.

This guide provides essential safety and logistical information for the proper disposal of

Acetamide, N-[(phenylamino)thioxomethyl]-. The procedures outlined below are designed

for researchers, scientists, and drug development professionals to ensure safe handling and

compliance with environmental regulations.

Core Safety and Handling Precautions
Before initiating any disposal procedures, it is critical to consult the specific Safety Data Sheet

(SDS) for Acetamide, N-[(phenylamino)thioxomethyl]-. The information below is based on

general guidelines for handling thiourea-based compounds and should be supplemented with

substance-specific data.

Personal Protective Equipment (PPE) is mandatory:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses with side-shields or goggles.
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Lab Coat: A lab coat or other protective clothing is required to prevent skin contact.

Respiratory Protection: If dusts are generated, use a NIOSH/MSHA-approved respirator.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid the formation of dust and aerosols.

Quantitative Data for Hazard Assessment
The following table summarizes key hazard and physical property data for compounds

structurally similar to Acetamide, N-[(phenylamino)thioxomethyl]-. This information is

illustrative; refer to the specific SDS for precise values for the compound in question.
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Property
Illustrative Value (N-
Phenylthiourea)

Significance for Disposal

Acute Oral Toxicity LD50: 3 mg/kg (rat)[2][3]

Fatal if swallowed.[1][2][4]

Extreme toxicity necessitates

careful handling to prevent

ingestion and mandates

disposal as hazardous waste.

Hazard Statements

H300: Fatal if swallowed.[3]

H317: May cause an allergic

skin reaction.[3][4]

Indicates severe health risks

upon exposure. Contaminated

materials must be

decontaminated or disposed of

as hazardous waste.

Physical State Solid (Crystal/Powder)[3]

Potential for dust generation

during handling requires

respiratory protection and

careful containment.

Solubility
Soluble in alcohol; sparingly

soluble in ether.[5]

In case of a spill, this

information is critical for

choosing the appropriate

cleanup solvent. All cleanup

materials must be disposed of

as hazardous waste.

Decomposition

Emits very toxic fumes of

nitrogen oxides and sulfur

oxides when heated.[5]

Avoid exposure to high

temperatures. Firefighting

requires a self-contained

breathing apparatus.[1]

Step-by-Step Disposal Protocol
The disposal of Acetamide, N-[(phenylamino)thioxomethyl]- must be handled by a licensed

professional waste disposal service.[1] The following steps outline the process for preparing the

chemical waste for collection.

1. Waste Identification and Segregation:
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Clearly label the waste container as "Hazardous Waste" and include the full chemical name:
"Acetamide, N-[(phenylamino)thioxomethyl]-".
Do not mix with other chemical wastes unless compatibility has been confirmed. Store
separately from incompatible materials such as strong oxidizing agents, acids, and bases.[1]

2. Containerization:

Use a dedicated, leak-proof, and sealable container for the solid waste.
Ensure the container is compatible with the chemical.
Keep the container tightly closed when not in use.

3. Contaminated Materials:

Any materials that have come into contact with Acetamide, N-
[(phenylamino)thioxomethyl]-, such as gloves, weighing papers, and disposable labware,
must be considered contaminated.
Place all contaminated materials in a sealed bag or container, clearly labeled as hazardous
waste.

4. Storage:

Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area until collection.[1]
The storage area should be away from heat and sources of ignition.[1]

5. Professional Disposal:

Arrange for collection by a licensed hazardous waste disposal company. Provide them with
the SDS and a full description of the waste.
Never attempt to neutralize or dispose of this chemical through conventional trash or sewer
systems.[4]

Emergency Procedures
If Swallowed: Immediately call a poison center or doctor.[3][6] Do not induce vomiting.

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with

plenty of water.[6] If irritation or a rash occurs, seek medical attention.[6]
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In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical advice.[6]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[2][6]

Disposal Workflow Diagram
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Preparation Phase

Waste Handling & Segregation

Storage & Disposal

Consult Safety Data Sheet (SDS)

Wear Full Personal Protective Equipment (PPE)

Work in a Ventilated Area (Fume Hood)

Place Solid Waste in a Labeled, Sealed Container

Segregate from Incompatible Chemicals

Collect Contaminated Materials Separately

Store in a Designated Satellite Accumulation Area

Contact Licensed Waste Disposal Service

Arrange for Professional Collection

Click to download full resolution via product page

Caption: Disposal workflow for Acetamide, N-[(phenylamino)thioxomethyl]-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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